Di-n-butylacetaldehyde
Overview
Description
Di-n-butylacetaldehyde is a chemical compound with the molecular formula C10H20O and a molecular weight of 156.27 . It is also known by its Chemical Abstracts Service (CAS) number 18459-51-3 .
Molecular Structure Analysis
The molecular structure of Di-n-butylacetaldehyde is represented by the linear formula CH3(CH2)3CH(CHO)(CH2)3CH3 . This indicates that the molecule consists of a chain of carbon atoms with hydrogen atoms attached, and an aldehyde functional group (CHO) in the middle of the chain .Physical And Chemical Properties Analysis
Di-n-butylacetaldehyde has a boiling point of 85 °C at 10 mm Hg and a density of 0.8313 g/cm3 . Its refractive index is 1.4260 (lit.) .Scientific Research Applications
Synthesis and Reactions
- Acetal Protection : Di-n-butylacetaldehyde is involved in the synthesis of benzaldehyde di-n-butylacetal and its reactions with acid chlorides. This process generates esters, ethers, and aldehydes depending on the acid chloride used, highlighting the compound's versatility in synthetic chemistry (Raja & Bosco, 2012).
Catalysis and Chemical Reactions
- Ethanol to n-Butanol Conversion : In catalysis, di-n-butylacetaldehyde plays a role as an intermediate in the conversion of ethanol to n-butanol. For example, in the presence of MgAl mixed oxides, ethanol evolves through acetaldehyde to C4 products via aldol condensation (Carvalho et al., 2013).
Biochemical Applications
- Alcohol Dehydrogenase Substrate : In biochemical research, di-n-butylacetaldehyde acts as a substrate for alcohol dehydrogenase in various processes, including the production of ethanol and 1-butanol in solvent-producing clostridia (Yan & Chen, 1990).
Analytical Chemistry
- Detection of Aldehydes : The compound is used in developing methods for detecting aldehydes, such as in a fluorescent method where 5-aminofluorescein is used as a probe to detect water-soluble and non-water-soluble aldehydes, including di-n-butylacetaldehyde (Xing et al., 2011).
Safety and Hazards
Di-n-butylacetaldehyde is classified as a hazardous substance. It has been assigned the hazard statements H226, H315, H319, and H335, indicating that it is flammable, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and rinsing cautiously with water for several minutes in case of contact with eyes .
Future Directions
While specific future directions for Di-n-butylacetaldehyde are not available, research into the biodegradation of similar compounds suggests potential areas of interest. For example, a study on the biodegradation of Di-n-butyl phthalate by a newly isolated halotolerant Sphingobium sp. investigated the effects of temperature, pH, and salt concentration on the biodegradation performance . Similar studies could be conducted on Di-n-butylacetaldehyde to understand its environmental impact and potential for bioremediation.
properties
IUPAC Name |
2-butylhexanal |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20O/c1-3-5-7-10(9-11)8-6-4-2/h9-10H,3-8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RACNVJFSQSOKGQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CCCC)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70391619 |
Source
|
| Record name | Di-n-butylacetaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70391619 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
18459-51-3 |
Source
|
| Record name | Di-n-butylacetaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70391619 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Di-n-butylacetaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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